Diethyl 6-amino-1-[(2,4-dichlorobenzoyl)amino]-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate

• IUPAC Name: diethyl 2-amino-1-[(2,4-dichlorobenzoyl)amino]-6-oxopyridine-3,5-dicarboxylate
• InChI: InChI=1S/C18H17Cl2N3O6/c1-3-28-17(26)11-8-12(18(27)29-4-2)16(25)23(14(11)21)22-15(24)10-6-5-9(19)7-13(10)20/h5-8H,3-4,21H2,1-2H3,(H,22,24)
• InChI Key: QGHXTFJRKKVKJP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(N(C1=O)NC(=O)C2=C(C=C(C=C2)Cl)Cl)N)C(=O)OCC
• Molecular Formula: C18H17Cl2N3O6
• DSSTOX Substance ID: DTXSID801118498
• Molecular Weight: 442.2 g/mol
• CAS RN: 338794-90-4

Description

Synthesis Analysis

The synthesis of related compounds involves multi-component reactions that can yield a variety of heterocyclic structures. For instance, ethyl 6-amino-4-aryl-5-cyano-2,4-dihydropyrano[2,3-c]pyrazole-3-carboxylates were synthesized through a four-component reaction involving the sodium salt of diethyloxaloacetate, an aromatic aldehyde, hydrazine hydrate, and malononitrile, resulting in moderate to high yields . This suggests that the synthesis of the compound may also involve multi-step reactions with various reagents to introduce the specific functional groups present in its structure.

Molecular Structure Analysis

The molecular structure of related compounds has been determined using crystallography. For example, the crystal structure of diethyl (6-methyl-2-pyridyl)aminoethylenemalonate was analyzed, revealing orthogonal columns of stacked molecules and an intramolecular hydrogen bond between the enamine nitrogen and carbonyl oxygen . While the exact structure of Diethyl 6-amino-1-[(2,4-dichlorobenzoyl)amino]-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate is not provided, similar techniques could be used to elucidate its molecular conformation and intermolecular interactions.

Chemical Reactions Analysis

The reactivity of similar compounds indicates a potential for diverse chemical transformations. Ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates were shown to react with various nucleophilic reagents to form different heterocyclic derivatives, such as diazanaphthalenes and pyrazole derivatives . This implies that the compound may also exhibit a range of reactivity, allowing for the formation of various derivatives through nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

Although the physical and chemical properties of Diethyl 6-amino-1-[(2,4-dichlorobenzoyl)amino]-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate are not explicitly discussed in the provided papers, the properties of structurally similar compounds can offer some predictions. Typically, such compounds may exhibit solid-state properties conducive to crystal formation and may have specific intermolecular interactions as indicated by Hirshfeld surface analysis . The presence of multiple functional groups also suggests a potential for varied solubility and reactivity, which would be important considerations in the compound's application and handling.

Scientific Research Applications

Synthesis and Chemical Reactions

Diethyl 6-amino-1-[(2,4-dichlorobenzoyl)amino]-2-oxo-1,2-dihydro-3,5-pyridinedicarboxylate is involved in various synthesis and chemical reaction studies. For instance, it plays a role in the synthesis of pyridine derivatives, a process that has been explored for potential applications in the field of dyes, medicines, and pesticides (Hunsheng & Heng, 2014)[https://consensus.app/papers/synthesis-diethyl-5ethyl23pyridinedicarboxylate-hunsheng/865d6e515a7c5666b578fccd7839a591/?utm_source=chatgpt]. Additionally, it's involved in the transformation of enaminones to imidazolone derivatives, indicating its potential in creating various organic compounds (Bezenšek et al., 2012)[https://consensus.app/papers/transformations-enaminones-synthesis-imidazolone-bezenšek/c08fd5d7e93d5360b8f5c3c2e962429e/?utm_source=chatgpt].

Antibacterial Activity

This compound has been utilized in the synthesis of pyridone-carboxylic acids, which are studied for their antibacterial properties. For example, research has shown that certain derivatives exhibit significant in vitro activity against bacterial strains, including Pseudomonas aeruginosa (Hirose et al., 1982)[https://consensus.app/papers/acids-agents-synthesis-activity-1alkyl14dihydro4oxo18-hirose/3baaf0c726af50c496dbd806400e1b4e/?utm_source=chatgpt].

Organic Chemistry and Medicinal Applications

In organic chemistry, this compound is involved in studies focusing on the synthesis of various heterocyclic compounds. These studies contribute to the broader understanding of chemical reactions and potential medicinal applications. For instance, the synthesis of diethyl 3,5-pyridinedicarboxylate and its derivatives is a topic of interest due to their potential use in pharmaceuticals (Wu Jian-yi, 2001)[https://consensus.app/papers/synthesis-diethyl-35pyridinedicarboxylate-jianyi/1569abff509a536a83de770b3e17224e/?utm_source=chatgpt].